Cas no 1447697-66-6 (5-(4-bromo-3-methylphenyl)-3-phenyl-1H-1,2,4-Triazole)

• Product Name: 5-(4-bromo-3-methylphenyl)-3-phenyl-1H-1,2,4-Triazole
• CAS No: 1447697-66-6
• MF: C₁₅H₁₂BrN₃
• MW: 314.179882049561
• CID: 2114641
• Update Time: 2023-11-19

5-(4-bromo-3-methylphenyl)-3-phenyl-1H-1,2,4-Triazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-3-methylphenyl)-3-phenyl-1H-1,2,4-Triazole
• CID 89694977
• 1H-1,2,4-Triazole, 5-(4-bromo-3-methylphenyl)-3-phenyl-

• Inchi： 1S/C15H12BrN3/c1-10-9-12(7-8-13(10)16)15-17-14(18-19-15)11-5-3-2-4-6-11/h2-9H,1H3,(H,17,18,19)
• InChI Key： YKTAOFJQZDFTOF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C)C1=NNC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 41.6